3-Acetoxybenzoic acid

• IUPAC Name: 3-acetyloxybenzoic acid
• InChI: InChI=1S/C9H8O4/c1-6(10)13-8-4-2-3-7(5-8)9(11)12/h2-5H,1H3,(H,11,12)
• InChI Key: NGMYCWFGNSXLMP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=CC(=C1)C(=O)O
• Molecular Formula: C9H8O4
• DSSTOX Substance ID: DTXSID90285889
• Molecular Weight: 180.16 g/mol
• CAS No.: 6304-89-8

Description

3-Acetoxybenzoic acid (3-ABA) is a naturally occurring compound found in plants, fungi, and bacteria. It is a derivative of benzoic acid and is known for its wide range of uses in the scientific and medical fields. 3-ABA is a versatile compound, with applications in the synthesis of pharmaceuticals, in the development of new materials, and in the study of biochemical and physiological processes.

Safety and Hazards

3-Acetoxybenzoic acid is considered hazardous. It may cause skin irritation, serious eye irritation, and respiratory irritation. Safety measures include wearing personal protective equipment, ensuring adequate ventilation, avoiding ingestion and inhalation, and storing in a well-ventilated place with the container tightly closed.

Mechanism of Action

Target of Action

3-Acetoxybenzoic acid (3-ABA) is a meta-substituted benzoic acid and an isomer of aspirin Given its structural similarity to aspirin (acetylsalicylic acid), it may share similar targets such as the cyclooxygenase enzymes (cox-1 and cox-2) .

Mode of Action

Aspirin, a structurally similar compound, acts by irreversibly inhibiting the cyclooxygenase enzymes (cox-1 and cox-2), thereby blocking the synthesis of prostaglandins and thromboxanes . This results in reduced inflammation, pain, and fever, and inhibits platelet aggregation

Biochemical Pathways

If we consider its structural similarity to aspirin, it may affect the arachidonic acid pathway by inhibiting the cyclooxygenase enzymes, thereby reducing the production of prostaglandins and thromboxanes . These molecules play key roles in inflammation, pain, fever, and blood clotting .

Pharmacokinetics

Aspirin is rapidly absorbed in the stomach and upper intestine, widely distributed throughout the body, metabolized in the liver, and excreted through the kidneys .

Result of Action

If it shares a similar mode of action with aspirin, it may result in reduced inflammation, pain, and fever, and inhibit platelet aggregation

Action Environment

For safe handling, it is recommended to keep the compound in a dry, cool, and well-ventilated place .

Synthesis routes and methods I

Procedure details

A mixture of 0.300 g of m-tolyl acetate, 0.018 g of hexahydro-1,3,5-trihydroxy-1,3,5-triazine-2,4,6-trione (5% by mole relative to m-tolyl acetate), 5 g of acetic acid, 0.003 g of cobalt(II) acetate.4H2O and 0.003 g of 2,2′-azobisisobutyronitrile was stirred at 100° C. in an atmosphere of oxygene gas (1 atm=0.1 MPa) for 14 hours. The resulting product in the reaction mixture was analyzed by gas chromatography and was found to yield 3-acetoxybenzoic acid in 75% yield at 78% conversion of m-tolyl acetate.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

Concentrated sulfuric acid (0.2 ml) was added to a solution of 10.07 g (72.9 mol) of 3-hydroxybenzoic acid in 10 ml of acetic anhydride. The resulting mixture was stirred at 60° C. for 1 hour and was then allowed to stand overnight at room temperature. The resulting precipitate was collected by filtration, washed with benzene, and then dried in air. The precipitate was recrystallized from acetone-hexane, whereby 8.92 g of 3-acetoxybenzoic acid were obtained as colorless prisms (yield: 67.9%, melting point: 149-151° C.). A mixture of 8.92 g (49.5 mmol) of 3-acetoxybenzoic acid and 26.33 g (198 mmol) of aluminum chloride was then heated at 160° C. for 3 hours. Subsequent to the addition of ice and 1N hydrochloric acid, the resulting mixture was extracted with ethyl acetate. The organic layer was washed with a saturated aqueous solution of sodium chloride and was then dried over MgSO4. The solvent was distilled off under reduced pressure. The residue was recrystallized from ethanol, whereby 1.61 g of the title compound were obtained as pale yellow powder (yield: 18%).

Synthesis routes and methods IV

Procedure details

3-hydroxybenzoic acid (24.7 grams, 0.2 mole) and acetic anhydride (40.8 grams, 0.4 mole) were mixed and heated to reflux for 3 hours. The reaction mixture was poured into water and stirred for 3 hours at room temperature. The product precipitated, was collected by filtration and recrystallized from chloroform. Yield was 21grams (58%) of white crystals. Melting point was 128°-129.5° C. Proton NMR conducted as in the preceeding preparation, but using (DMSO-d6) gave as peaks, in ppm: 2.24 (s,3H), 7.35, 7.55, 7.65, 7.8 (m, 4H), 13.2 (b, 1H).